2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile

• IUPAC Name: 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile
• InChI: InChI=1S/C7H5N5/c8-3-5-1-2-6-10-7(9)11-12(6)4-5/h1-2,4H,(H2,9,11)
• InChI Key: UISKCCGNUCJJMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=NN2C=C1C#N)N
• Molecular Formula: C7H5N5
• Molecular Weight: 159.15 g/mol

Description

2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile (ATPC) is an organic compound with the molecular formula C7H5N5. It is a colorless crystalline solid that is soluble in water and other polar solvents. ATPC has been the subject of numerous scientific studies due to its potential applications in the field of medicine, biochemistry, and pharmacology. In particular, ATPC has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, as well as being useful for the synthesis of various pharmaceuticals.

Scientific Research Applications

2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been studied extensively in the fields of biochemistry and pharmacology. In particular, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to inhibit the growth of certain types of bacteria, such as E. coli, and to possess anti-tumor activity in vitro. Furthermore, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to possess antioxidant properties, which could be useful in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile is not fully understood. However, it has been suggested that 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile binds to and inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). Additionally, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to interact with certain receptors, such as the 5-HT2A serotonin receptor, and to inhibit the activity of certain ion channels, such as the voltage-gated calcium channel.
Biochemical and Physiological Effects
2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to possess a variety of biochemical and physiological effects. In particular, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to inhibit the growth of certain types of bacteria, such as E. coli. Additionally, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to possess anti-tumor activity in vitro, and to possess anti-inflammatory, anti-cancer, and anti-microbial properties. Furthermore, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile has been found to possess antioxidant properties, which could be useful in the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile in laboratory experiments is its relatively low cost and availability. Additionally, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile is relatively simple to synthesize, and can be obtained in high yields. However, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile is not without its limitations. For example, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile is not very stable under certain conditions, and can degrade over time. Additionally, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile is not very soluble in water or other polar solvents, and can be difficult to work with.

Future Directions

There are a number of potential future directions for 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile research. For example, further research could be conducted to better understand the biochemical and physiological effects of 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile, as well as to investigate its potential therapeutic applications. Additionally, further research could be conducted to investigate the mechanism of action of 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile, as well as to develop new and more efficient synthesis methods. Finally, further research could be conducted to investigate the potential toxicity of 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile, as well as to develop new and more efficient methods for its delivery.

Synthesis Methods

2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile can be synthesized by a variety of methods, including the reaction of pyridine-6-carbonitrile with an aqueous solution of ammonium azide. This reaction yields the desired product in high yields, and is relatively simple to perform. Additionally, 2-amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbonitrile can be synthesized from the reaction of pyridine-6-carbonitrile with an aqueous solution of ammonium acetate, followed by the addition of hydroxylamine hydrochloride.